Cas no 15451-81-7 (a-D-Galactopyranoside, methyl4,6-O-(phenylmethylene)-, diacetate (9CI))

• Product Name: a-D-Galactopyranoside, methyl4,6-O-(phenylmethylene)-, diacetate (9CI)
• CAS No: 15451-81-7
• MF: C₁₈H₂₂O₈
• MW: 366.362486362457
• CID: 187197
• PubChem ID: 12245512
• Update Time: 2025-04-19

a-D-Galactopyranoside, methyl4,6-O-(phenylmethylene)-, diacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside, methyl4,6-O-(phenylmethylene)-, diacetate (9CI)
• (7-acetyloxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl) acetate
• METHYL-4,6-DI-O-BENZYLIDENE-2,3-DI-O-ACETYL-Α-D-GALACTOPYRANOSIDE
• Methyl 2,3-di-O-acetyl-4,6-O-benzylidene-a-D-galactopyranoside
• Nsc35901
• Galactopyranoside,methyl 4,6-O-benzylidene-, diacetate, a-D- (8CI)
• Pyrano[3,2-d]-1,3-dioxin, a-D-galactopyranoside deriv.
• 15451-81-7
• [(4Ar,6S,7R,8S,8aS)-7-acetyloxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] acetate
• SCHEMBL7153425
• NSC 35901

• Inchi： 1S/C18H22O8/c1-10(19)23-15-14-13(25-18(21-3)16(15)24-11(2)20)9-22-17(26-14)12-7-5-4-6-8-12/h4-8,13-18H,9H2,1-3H3/t13-,14+,15+,16-,17?,18+/m1/s1
• InChI Key： QOKXXIQSHLLVPF-DXVYANPOSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]2[C@H]1COC(C1C=CC=CC=1)O2)OC(C)=O)OC(C)=O)OC

Computed Properties

• Exact Mass: 366.13146
• Monoisotopic Mass: 366.131468
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.5
• XLogP3: 1

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 117-118 ºC
• Boiling Point: 466.5°Cat760mmHg
• Flash Point: 204.2°C
• Refractive Index: 1.538
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 89.52
• LogP: 1.33530